2-chloro-3-({[(2-methoxybenzoyl)oxy]imino}methyl)-1-methyl-1H-indole

• IUPAC Name: [(E)-(2-chloro-1-methylindol-3-yl)methylideneamino] 2-methoxybenzoate
• InChI: InChI=1S/C18H15ClN2O3/c1-21-15-9-5-3-7-12(15)14(17(21)19)11-20-24-18(22)13-8-4-6-10-16(13)23-2/h3-11H,1-2H3/b20-11+
• InChI Key: KJFJYIXBUSYILO-RGVLZGJSSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C1Cl)C=NOC(=O)C3=CC=CC=C3OC
• Isomeric SMILES: CN1C2=CC=CC=C2C(=C1Cl)/C=N/OC(=O)C3=CC=CC=C3OC
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

The compound “2-chloro-3-({[(2-methoxybenzoyl)oxy]imino}methyl)-1-methyl-1H-indole” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-Cancer Agents : Researchers explore the potential of this compound as an anti-cancer agent due to its structural resemblance to indole-based compounds with known cytotoxic properties. .
• Enzyme Inhibition : The compound’s interaction with enzymes, such as kinases or proteases, is studied for therapeutic purposes. .

Organic Synthesis and Methodology

• Benzylic Position Reactions : The benzylic position in this compound is chemically reactive. Researchers explore its reactivity in free radical bromination, nucleophilic substitution, and oxidation reactions. .
• Functional Group Transformations : The presence of both an indole ring and a benzoyl group offers opportunities for diverse functional group transformations. .

Materials Science and Photophysics

• Photoluminescence Studies : Researchers examine the compound’s photophysical properties, including fluorescence and phosphorescence. .

Environmental Chemistry

• . Such studies inform risk assessment and environmental regulations.

Computational Chemistry and Molecular Modeling

• Quantum Chemical Calculations : Computational studies explore the electronic structure, stability, and reactivity of this compound. .

Agrochemical Research

• Pesticide Development : The compound’s structural features may be relevant for designing novel pesticides. .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the context in which the compound is used, such as whether it’s used as a reagent in a chemical reaction, a component in a larger molecule, or a bioactive compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For instance, if the compound is volatile or reactive, it could pose risks. Proper handling and storage procedures should be followed to ensure safety.